4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone

• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 5-[(2E)-2-[(3-ethoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C20H21N5O3/c1-3-27-18-11-16(12-21-24-19-14(2)23-25-20(26)22-19)9-10-17(18)28-13-15-7-5-4-6-8-15/h4-12H,3,13H2,1-2H3,(H2,22,24,25,26)/b21-12+
• InChI Key: HUAMDKXFGZVKIS-CIAFOILYSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC2=NC(=O)NN=C2C)OCC3=CC=CC=C3
• SMILES: CCOC1=C(C=CC(=C1)C=NNC2=NC(=O)NN=C2C)OCC3=CC=CC=C3

Description

4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone, also known as BEBH, is a chemical compound that has been extensively studied for its potential applications in scientific research. BEBH is a hydrazone derivative of benzaldehyde and belongs to the class of triazinyl hydrazones.

Mechanism of Action

The mechanism of action of 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone is not fully understood. However, it has been proposed that 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone inhibits the activity of certain enzymes and proteins that are involved in cell growth and replication. 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, which leads to apoptosis.
Biochemical and Physiological Effects:
4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins that are involved in cell growth and replication. 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, which leads to apoptosis. Additionally, 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone in lab experiments is that it has been extensively studied for its potential applications in scientific research. 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has been found to have anticancer, antiviral, and antifungal properties, which makes it a promising compound for further research. However, one of the limitations of using 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone. One area of research could focus on elucidating the mechanism of action of 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone. This could involve studying the interactions between 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone and enzymes and proteins that are involved in cell growth and replication. Another area of research could focus on developing new derivatives of 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone that have improved anticancer, antiviral, and antifungal properties. Additionally, research could focus on studying the pharmacokinetics and pharmacodynamics of 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone in vivo, which could help to determine its potential as a therapeutic agent.

Synthesis Methods

4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone can be synthesized by the reaction of 4-(benzyloxy)-3-ethoxybenzaldehyde with 6-methyl-3-oxo-2,3-dihydro-1,2,4-triazine-5-carbohydrazide in the presence of a base. The reaction takes place in a solvent such as ethanol or methanol at room temperature. The resulting product is a yellow crystalline solid that can be purified by recrystallization.

Scientific Research Applications

4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has been studied for its potential applications in scientific research. It has been found to have anticancer, antiviral, and antifungal properties. 4-(Benzyloxy)-3-ethoxybenzaldehyde (6-methyl-3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)hydrazone has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the replication of certain viruses and fungi.